Cas no 133528-08-2 (2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline)

2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline is a versatile organic compound featuring a dihydroisoquinoline scaffold linked to an aniline moiety via a methylene bridge. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system enhances stability while allowing for selective functionalization, which is advantageous in the development of bioactive molecules. The presence of both aromatic and secondary amine groups offers multiple sites for derivatization, facilitating the synthesis of complex heterocycles. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for designing CNS-targeting agents due to its similarity to privileged pharmacophores.

2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline structure

133528-08-2 structure

Product Name:2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline

CAS No:133528-08-2

MF:C₁₆H₁₈N₂

MW:238.327523708344

CID:1093139

PubChem ID:10037219

Update Time:2025-10-30

2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline Chemical and Physical Properties

Names and Identifiers

- 2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline
- 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)aniline
- AKOS000161724
- SCHEMBL10638865
- 133528-08-2
- Inchi： 1S/C16H18N2/c17-16-8-4-3-7-15(16)12-18-10-9-13-5-1-2-6-14(13)11-18/h1-8H,9-12,17H2
- InChI Key： QZQPZTBXKJEYKD-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2N)CC2C=CC=CC=2CC1

Computed Properties

Exact Mass: 238.146998583g/mol
Monoisotopic Mass: 238.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 29.3Å²

2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144341-1g	2-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline	133528-08-2	95%	1g	$464	2021-08-05
Chemenu	CM144341-1g	2-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline	133528-08-2	95%	1g	$481	2024-08-02
Alichem	A189004122-1g	2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline	133528-08-2	95%	1g	$392.98	2022-04-03